1-(4-Fluorophenyl)-4-(4-nitrophenyl)piperazine

• IUPAC Name: 1-(4-fluorophenyl)-4-(4-nitrophenyl)piperazine
• InChI: InChI=1S/C16H16FN3O2/c17-13-1-3-14(4-2-13)18-9-11-19(12-10-18)15-5-7-16(8-6-15)20(21)22/h1-8H,9-12H2
• InChI Key: QJWPGXTWEMHBEK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)[N+](=O)[O-])C3=CC=C(C=C3)F
• Molecular Formula: C16H16FN3O2
• DSSTOX Substance ID: DTXSID701319891
• Molecular Weight: 301.31 g/mol
• Solubility: 0.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 251097-68-4

Description

1-(4-Fluorophenyl)-4-(4-nitrophenyl)piperazine (4FPNPP) is an organofluorine compound that belongs to the class of piperazines. It is a heterocyclic compound with a nitrogen atom as its central atom. 4FPNPP has a wide range of applications in the field of science and has been studied extensively for its potential uses in the medical and pharmaceutical industries.

Scientific Research Applications

Crystallography and Material Science

• Thermal and Crystallographic Studies : A study focused on the synthesis and crystallographic analysis of a piperazine derivative, revealing its monoclinic crystal structure with specific lattice parameters. The compound demonstrated thermal stability, which was determined through TG–DTA and DSC analyses (Awasthi et al., 2014).

• Crystal Structure Analysis : The crystal structure of a specific piperazine compound was analyzed, uncovering its triclinic space group and non-planar butadiene unit. The study provided detailed crystallographic data, including unit cell parameters and space group (Deniz & Ibiş, 2009).

• X-ray Diffraction Studies : X-ray diffraction studies and biological evaluations were conducted on specific piperazine derivatives, highlighting their crystal system, space group, and unit cell parameters. The study also investigated the compound's biological activities, including antibacterial and anthelmintic properties (Sanjeevarayappa et al., 2015).

Medicinal Chemistry and Pharmacology

• Synthesis and Docking Studies : Piperazine-1-yl-1H-indazole derivatives, known for their significance in medicinal chemistry, were synthesized and characterized. Docking studies for the synthesized compound were also presented, demonstrating the compound's relevance in medicinal chemistry (Balaraju et al., 2019).

• Antimicrobial Studies : Novel substituted piperazine derivatives were synthesized and characterized, and their efficacy as antimicrobial agents was evaluated against various bacterial strains. Certain compounds demonstrated potent antimicrobial activities, indicating their potential in addressing bacterial infections (Narendra Sharath Chandra et al., 2006).

• Neuropharmacology : A study on the synthesis of N-(4-[(18)F]-fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}carboxamides, derivatives of a known compound, revealed their potential as PET radioligands for in vivo quantification of 5-HT1A receptors. This could be significant for studying neuropsychiatric disorders (García et al., 2014).

• Drug Discovery and Development : The discovery and development of a novel small molecule as a motilin receptor agonist were discussed. The compound exhibited promising pharmacokinetic profiles and potential for gastrointestinal motility disorders treatment (Westaway et al., 2009).